2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(5,5-dimethyl-2-oxooxolan-3-yl)-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C14H16N2O5/c1-14(2)8-9(13(18)21-14)7-12(17)15-10-5-3-4-6-11(10)16(19)20/h3-6,9H,7-8H2,1-2H3,(H,15,17)
• InChI Key: VKGPSODTCVSJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(=O)O1)CC(=O)NC2=CC=CC=C2[N+](=O)[O-])C
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol

Description

2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide, also known as DNTFA, is a synthetic compound that has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide is not fully understood, but it has been suggested that it may interact with specific proteins or enzymes in the body, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the ability to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide in lab experiments is its high stability and solubility in water and organic solvents, which makes it easy to handle and manipulate. However, one of the limitations is that it may exhibit cytotoxicity at high concentrations, which can affect the validity of experimental results.

Future Directions

There are several future directions for the research and development of 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide, including the exploration of its potential as a diagnostic tool for various diseases, the synthesis of new derivatives with improved properties, and the investigation of its interactions with specific proteins and enzymes in the body.
In conclusion, this compound is a synthetic compound that has shown great potential in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.

Scientific Research Applications

2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(2-nitrophenyl)acetamide has been used in various scientific research applications, including as a fluorescent probe for the detection of zinc ions in biological systems, as a ligand for the synthesis of metal-organic frameworks, and as a potential drug candidate for the treatment of cancer and other diseases.